Cas no 1639-09-4 (1-Heptanethiol)
1-Heptanethiol (CAS 1639-09-4) is a linear aliphatic thiol with the molecular formula C₇H₁₆S. This clear to slightly yellow liquid is characterized by its strong, unpleasant odor, typical of mercaptans. It is sparingly soluble in water but miscible with organic solvents such as ethanol and ether. 1-Heptanethiol is primarily used as a chemical intermediate in organic synthesis, particularly in the production of surfactants, lubricant additives, and specialty polymers. Its long hydrocarbon chain and reactive thiol group make it valuable for modifying surface properties and creating sulfur-containing compounds. The compound should be handled with care due to its flammability and potential irritant effects. Storage under inert atmosphere is recommended to prevent oxidation.

1-Heptanethiol structure
Product name:1-Heptanethiol
CAS No:1639-09-4
MF:C7H16S
MW:132.2669
MDL:MFCD00004911
CID:41719
1-Heptanethiol Chemical and Physical Properties
Names and Identifiers
-
- 1-Heptanethiol
- n-Heptyl mercaptan
- Heptanethiol
- 1-Heptanethiolneat
- heptane-1-thiol
- Heptyl Mercaptan
- Heptyl mercaptan Mercaptan C7
- Mercaptan C7
- 1-Heptylthiol
- 1-Mercaptoheptane
- Heptylthiol
- NSC 71119
- n-Heptanethiol
- n-Heptylthiol
- usafek-2122
- HEPTANTHIOL
- 1-heptanthiol
- N-heptanthiol
- USAF ek-2122
- Heptyl thiol
- n-Heptylmercaptan
- Normal-heptyl mercaptan
- VPIAKHNXCOTPAY-UHFFFAOYSA-N
- 380ZE61GR2
- WLN: SH7
- KSC179K3D
- Jsp003293
- NSC71119
- A
-
- MDL: MFCD00004911
- Inchi: 1S/C7H16S/c1-2-3-4-5-6-7-8/h8H,2-7H2,1H3
- InChI Key: VPIAKHNXCOTPAY-UHFFFAOYSA-N
- SMILES: S([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
- BRN: 1731687
Computed Properties
- Exact Mass: 132.09700
- Monoisotopic Mass: 132.097271
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 5
- Complexity: 35.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: nothing
- XLogP3: 3.9
- Topological Polar Surface Area: 1
- Surface Charge: 0
Experimental Properties
- Color/Form: A colorless liquid with a strong odor.
- Density: 0.844 g/mL at 25 °C(lit.)
- Melting Point: -43°C(lit.)
- Boiling Point: 173-176 °C/765 mmHg(lit.)
- Flash Point: Fahrenheit: 105.8 ° f
Celsius: 41 ° c - Refractive Index: n20/D 1.4520(lit.)
- Solubility: 0.009g/l
- PSA: 38.80000
- LogP: 2.88660
- FEMA: 4259 | HEPTANE-1-THIOL
- Sensitiveness: Air Sensitive
- Solubility: Soluble in alcohol and ether, insoluble in water.
1-Heptanethiol Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H226
- Warning Statement: P210-P233-P240-P241+P242+P243-P261-P264-P271-P280-P302+P352+P332+P313+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P370+P378-P403+P233-P405-P501
- Hazardous Material transportation number:UN 3336 3/PG 3
- WGK Germany:3
- Hazard Category Code: 10
- Safety Instruction: S23
- FLUKA BRAND F CODES:9-13-23
- RTECS:MJ1400000
- Explosive Limit:0.9%(V)
- Packing Group:II
- Hazard Level:6.1
- PackingGroup:III
- TSCA:Yes
- Storage Condition:Keep away from high temperature, sparks, flames and fire sources. Store in a cool, dry, well ventilated area, away from incompatible substances Flammable areas,
- Packing Group:II
- Risk Phrases:R10
- Safety Term:6.1
- HazardClass:6.1
1-Heptanethiol Customs Data
- HS CODE:29309070
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
1-Heptanethiol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI XIAN DING Biotechnology Co., Ltd. | H193A-25ml |
1-Heptanethiol |
1639-09-4 | 98% | 25ml |
¥198.0 | 2022-06-10 | |
TRC | H998640-100mg |
1-Heptanethiol |
1639-09-4 | 100mg |
$ 50.00 | 2022-06-04 | ||
abcr | AB178299-100 g |
1-Heptanethiol, 97%; . |
1639-09-4 | 97% | 100 g |
€133.40 | 2023-07-20 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R003855-100g |
1-Heptanethiol |
1639-09-4 | 98% | 100g |
¥1534 | 2023-09-10 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H102322-25g |
1-Heptanethiol |
1639-09-4 | 98% | 25g |
¥770.90 | 2023-09-02 | |
TRC | H998640-1g |
1-Heptanethiol |
1639-09-4 | 1g |
$ 80.00 | 2022-06-04 | ||
SHANG HAI XIAN DING Biotechnology Co., Ltd. | H0029-10g |
1-Heptanethiol |
1639-09-4 | 96.0%(GC) | 10g |
¥390.0 | 2022-06-10 | |
Ambeed | A323480-10g |
1-Heptanethiol |
1639-09-4 | 98% | 10g |
$16.00 | 2021-08-14 | |
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | L07079-100g |
1-Heptanethiol, 98% |
1639-09-4 | 98% | 100g |
95.40 | 2021-05-24 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H102322-5g |
1-Heptanethiol |
1639-09-4 | 98% | 5g |
¥195.90 | 2023-09-02 |
1-Heptanethiol Related Literature
-
Khaoula Boukari,Eric Duverger,Régis Stephan,Marie-Christine Hanf,Philippe Sonnet Phys. Chem. Chem. Phys., 2014,16, 14722-14729
-
Chuanliang Chen,Yao Xu,Shaohang Wu,Shasha Zhang,Zhichun Yang,Wenjun Zhang,Hongmei Zhu,Zhenzhong Xiong,Weitao Chen,Wei Chen J. Mater. Chem. A, 2018,6, 7903-7912
-
Yu Xiao,Dong Liang,Zhigang Shao,Hongmei Yu,Ming Hou,Baolian Yi RSC Adv., 2015,5, 14506-14513
-
Shuai Hou,Lei Yang,Xian Zhao CrystEngComm, 2014,16, 7141-7148
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
(CAS:1639-09-4)

Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Suzhou Senfeida Chemical Co., Ltd
(CAS:1639-09-4)N-heptane thiol

Purity:99.9%
Quantity:200kg
Price ($):Inquiry